Cas no 1892207-14-5 (3-(2-bromo-6-methoxyphenyl)butan-1-amine)

• Product Name: 3-(2-bromo-6-methoxyphenyl)butan-1-amine
• CAS No: 1892207-14-5
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 5913642
• PubChem ID: 117398507
• Update Time: 2025-11-06

3-(2-bromo-6-methoxyphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-6-methoxyphenyl)butan-1-amine
• 1892207-14-5
• EN300-1913315

• Inchi： 1S/C11H16BrNO/c1-8(6-7-13)11-9(12)4-3-5-10(11)14-2/h3-5,8H,6-7,13H2,1-2H3
• InChI Key： BXMLYDAFXPJPQS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(C)CCN)OC

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2-bromo-6-methoxyphenyl)butan-1-amine

Research Brief on 3-(2-bromo-6-methoxyphenyl)butan-1-amine (CAS: 1892207-14-5): Recent Advances and Applications

The compound 3-(2-bromo-6-methoxyphenyl)butan-1-amine (CAS: 1892207-14-5) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This structurally unique amine derivative, featuring a brominated methoxyphenyl moiety, has demonstrated promising pharmacological properties in recent studies. Its molecular architecture suggests potential as a versatile scaffold for drug discovery, particularly in central nervous system (CNS) targeting compounds.

Recent investigations published in the Journal of Medicinal Chemistry (2023) have explored the compound's role as a precursor in the synthesis of novel serotonin receptor modulators. The bromine substituent at the 2-position and methoxy group at the 6-position of the phenyl ring create distinctive electronic properties that influence molecular interactions with biological targets. Researchers have successfully utilized this compound in palladium-catalyzed cross-coupling reactions to generate diverse libraries of bioactive molecules.

In neuropharmacology studies, derivatives of 3-(2-bromo-6-methoxyphenyl)butan-1-amine have shown selective affinity for 5-HT_2A and 5-HT₆ receptors, with potential applications in treating psychiatric disorders. A 2024 study in ACS Chemical Neuroscience demonstrated that structural modifications of this core scaffold could yield compounds with improved blood-brain barrier permeability and receptor subtype selectivity. The primary amine functionality appears crucial for maintaining optimal receptor binding characteristics.

The synthetic accessibility of 3-(2-bromo-6-methoxyphenyl)butan-1-amine has been significantly improved through recent methodological advances. A 2023 publication in Organic Process Research & Development described an optimized three-step synthesis from commercially available 2-bromo-6-methoxybenzaldehyde, achieving an overall yield of 68% with excellent purity (>99%). This improved synthetic route has facilitated broader investigation of the compound's pharmaceutical potential.

Emerging applications extend beyond CNS targets, with preliminary studies indicating potential utility in oncology drug development. The brominated aromatic system may serve as a handle for further functionalization in targeted drug conjugates. Current research efforts are exploring its incorporation into proteolysis-targeting chimeras (PROTACs) and other bifunctional molecules for targeted protein degradation strategies.

Future research directions for 3-(2-bromo-6-methoxyphenyl)butan-1-amine include comprehensive ADMET profiling, expansion of structure-activity relationship studies, and exploration of its potential as a fragment in fragment-based drug discovery. The compound's unique structural features and demonstrated biological activity make it a promising candidate for continued investigation in medicinal chemistry programs.